Cas no 2640814-47-5 (8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one)

• Product Name: 8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one
• CAS No: 2640814-47-5
• MF: C₁₅H₁₉FN₄O₂
• MW: 306.335366487503
• CID: 5327772
• Update Time: 2025-10-29

8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one Chemical and Physical Properties

Names and Identifiers

• 8-(5-Fluoro-4-pyrimidinyl)-4′-methylspiro[8-azabicyclo[3.2.1]octane-3,2′-morpholin]-5′-one
• 8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one

• Inchi： 1S/C15H19FN4O2/c1-19-8-15(22-7-13(19)21)4-10-2-3-11(5-15)20(10)14-12(16)6-17-9-18-14/h6,9-11H,2-5,7-8H2,1H3
• InChI Key： WPHDKFLCNVRYMT-UHFFFAOYSA-N
• SMILES： C12N(C3C(F)=CN=CN=3)C(CC1)CC1(OCC(=O)N(C)C1)C2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 515.0±50.0 °C(Predicted)
• pka: 6.28±0.27(Predicted)

Additional information on 8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one

8-(5-Fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one: A Comprehensive Overview

The compound with CAS No 2640814-47-5, known as 8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development, particularly in the treatment of various diseases such as cancer and inflammatory conditions.

The molecular structure of 8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one is characterized by a spirobicyclic framework, which consists of a bicyclo[3.2.1]octane system fused with a morpholine ring. The presence of the 5-fluoropyrimidine moiety at the 8-position introduces additional electronic and steric effects, which are critical for its biological activity. The methyl group at the 4' position further enhances the molecule's stability and bioavailability.

Recent studies have highlighted the importance of spirobicyclic compounds in medicinal chemistry due to their ability to adopt specific conformations that facilitate interactions with target proteins. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that spirobicyclic systems can improve the pharmacokinetic properties of drugs by increasing their half-life and reducing clearance rates.

The synthesis of 8-(5-fluoropyrimidin-4-yl)-4'-methyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholin-5'-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirobicyclic core through ring-closing metathesis and subsequent functionalization to introduce the pyrimidine and methyl groups.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that 8-(5-fluoropyrimidin-4-yli) compounds exhibit potent inhibitory activity against several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its kinase inhibitory properties, 8-(5-fluoropyrimidin-4-yli) compounds have also been investigated for their anti-inflammatory effects. Research conducted at leading pharmaceutical companies has demonstrated that these molecules can modulate inflammatory pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). This dual functionality makes them attractive candidates for treating conditions such as arthritis and chronic inflammation.

The development of spirobicyclic morpholine derivatives like this compound has been driven by advancements in computational chemistry and high-throughput screening techniques. These tools allow researchers to rapidly identify promising lead compounds and optimize their properties for therapeutic use.

Looking ahead, the future of 8-(5-fluoropyrimidin-yli) compounds lies in their potential to address unmet medical needs in oncology and inflammation management. Ongoing clinical trials are expected to provide further insights into their safety profiles and efficacy in human subjects.